Cas no 847357-49-7 (Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)-)
847357-49-7 structure
Product Name:Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)-
CAS No:847357-49-7
MF:C3H4ClNO3
MW:137.521759986877
CID:4218355
PubChem ID:10931489
Update Time:2025-04-24
Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)-
- Acetic acid, 2-chloro-2-(hydroxyimino)-, methyl ester, (2E)-
- Methyl (E)-2-chloro-2-(hydroxyimino)acetate
- starbld0030480
- SCHEMBL8024507
- methyl 2-chloro-2-(hydroxyimino)acetate
- 847357-49-7
- G20153
- methyl (2Z)-2-chloro-2-(hydroxyimino)acetate
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- Inchi: 1S/C3H4ClNO3/c1-8-3(6)2(4)5-7/h7H,1H3/b5-2+
- InChI Key: QGSZBXNCEKAJIH-GORDUTHDSA-N
- SMILES: C(OC)(=O)/C(/Cl)=N\O
Computed Properties
- Exact Mass: 136.9879707Da
- Monoisotopic Mass: 136.9879707Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 58.9Ų
Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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